![molecular formula C14H18N2O4 B4082966 N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide](/img/structure/B4082966.png)
N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide, also known as BDD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDD is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 312.4 g/mol.
Mechanism of Action
The mechanism of action of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. The inhibition of these enzymes is believed to contribute to the anticancer and antimicrobial properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis, or programmed cell death. This compound has also been shown to inhibit the growth of bacteria and fungi. In vivo studies have shown that this compound has anticancer activity in animal models, and it has been shown to be well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One of the advantages of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide is its potential as a broad-spectrum antimicrobial agent. This compound has been shown to be effective against a wide range of bacteria and fungi, including antibiotic-resistant strains. This compound also has potential applications in cancer treatment due to its ability to inhibit the proliferation of cancer cells. However, one of the limitations of this compound is its complex synthesis process, which may limit its widespread use. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide. One area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of the potential applications of this compound in environmental remediation. This compound has been shown to degrade pollutants such as polycyclic aromatic hydrocarbons, and further research is needed to determine its potential as a tool for environmental cleanup. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and agriculture.
Scientific Research Applications
N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-diethylethanediamide has been extensively studied for its potential application in various fields such as medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anticancer properties and is being investigated as a potential treatment for various types of cancer. This compound has also been studied for its antimicrobial properties and is being explored as a potential alternative to conventional antibiotics. In agriculture, this compound has been shown to have insecticidal properties and is being investigated as a potential pesticide. In environmental science, this compound has been studied for its ability to degrade pollutants and is being explored as a potential solution for environmental remediation.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N',N'-diethyloxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c1-3-16(4-2)14(18)13(17)15-10-5-6-11-12(9-10)20-8-7-19-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGGVSBQPYUBTFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=O)NC1=CC2=C(C=C1)OCCO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.